Cas no 1261483-25-3 (3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl)
3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl
-
- Inchi: 1S/C15H9BrF6O/c16-8-11-6-10(4-5-13(11)14(17,18)19)9-2-1-3-12(7-9)23-15(20,21)22/h1-7H,8H2
- InChI Key: ZBIDUGULBBXFFV-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1C(F)(F)F)C1C=CC=C(C=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 383
- XLogP3: 6.2
- Topological Polar Surface Area: 9.2
3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011004217-250mg |
3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl |
1261483-25-3 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A011004217-500mg |
3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl |
1261483-25-3 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A011004217-1g |
3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl |
1261483-25-3 | 97% | 1g |
$1475.10 | 2023-09-03 |
3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl
Recent Advances in the Application of 3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl (CAS: 1261483-25-3) in Chemical Biology and Pharmaceutical Research
The compound 3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl (CAS: 1261483-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. The unique electronic and steric properties conferred by the trifluoromethyl and bromomethyl groups make this compound a valuable building block for medicinal chemistry applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the bromomethyl group could be efficiently functionalized to introduce various pharmacophores, leading to compounds with improved selectivity and potency. The trifluoromethoxy and trifluoromethyl groups were found to enhance the metabolic stability of the resulting inhibitors, addressing a common challenge in kinase inhibitor development. These findings underscore the compound's utility in optimizing drug-like properties.
Another notable application of this compound was reported in a recent ACS Chemical Biology paper, where it was employed in the development of covalent inhibitors targeting cysteine residues in oncogenic proteins. The electrophilic bromomethyl group facilitated the formation of covalent bonds with target proteins, enabling the design of irreversible inhibitors with prolonged pharmacological effects. The study also explored the impact of the trifluoromethoxy group on membrane permeability, revealing its role in improving cellular uptake. This research opens new avenues for the design of covalent drugs, particularly in oncology.
Beyond its role in drug discovery, 3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl has also been investigated in materials science. A 2022 study in Advanced Materials demonstrated its use as a precursor for the synthesis of liquid crystalline materials with potential applications in organic electronics. The compound's rigid biphenyl core and fluorine-rich substituents were found to enhance thermal stability and optical properties, making it a promising candidate for advanced material development. This interdisciplinary application highlights the compound's versatility beyond traditional pharmaceutical contexts.
Recent synthetic methodology developments have further expanded the utility of this compound. A 2023 Organic Letters publication described a novel palladium-catalyzed cross-coupling reaction that enables efficient derivatization of the bromomethyl group while preserving the integrity of the trifluoromethoxy and trifluoromethyl substituents. This methodological advance addresses previous challenges in selective functionalization and provides researchers with greater flexibility in molecular design. The study also included computational analyses of the compound's electronic properties, offering insights into its reactivity patterns.
In conclusion, 3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl (CAS: 1261483-25-3) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, driven by its unique structural features and versatile reactivity. Ongoing research is expected to further explore its potential in targeted covalent inhibitor design, prodrug development, and advanced material synthesis. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in addressing complex challenges in medicinal chemistry and beyond.
1261483-25-3 (3-Bromomethyl-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)